4-Amino-2-chloro-3-fluorobenzonitrile

• IUPAC Name: 4-amino-2-chloro-3-fluorobenzonitrile
• InChI: InChI=1S/C7H4ClFN2/c8-6-4(3-10)1-2-5(11)7(6)9/h1-2H,11H2
• InChI Key: XSTLYVVLZCCQOC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1C#N)Cl)F)N
• Molecular Formula: C7H4ClFN2
• DSSTOX Substance ID: DTXSID70697143
• Molecular Weight: 170.57 g/mol
• CAS RN: 757247-99-7

Description

“4-Amino-2-chloro-3-fluorobenzonitrile” is a chemical compound with the CAS Number: 757247-99-7. It has a molecular weight of 170.57. The IUPAC name for this compound is 4-amino-2-chloro-3-fluorobenzonitrile.

Synthesis Analysis

The synthesis of benzonitriles, which includes “4-Amino-2-chloro-3-fluorobenzonitrile”, often involves the conversion of the corresponding benzoic acids to its chloride and then to its amide followed by dehydration. Another method involves heating the acid with one equivalent of an arylsulphonamide and two equivalents of phosphorus pentachloride.

Molecular Structure Analysis

The linear formula for “4-Amino-2-chloro-3-fluorobenzonitrile” is C7H4ClFN2. The InChI key for this compound is XSTLYVVLZCCQOC-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

“4-Amino-2-chloro-3-fluorobenzonitrile” is a solid at room temperature. It should be stored in a dark place, under an inert atmosphere.

Scientific Research Applications

Pharmaceutical Research

4-Amino-2-chloro-3-fluorobenzonitrile: is a valuable intermediate in the synthesis of pharmaceutical compounds. Its unique structure, incorporating amino, chloro, and fluoro groups, allows for selective functionalization, leading to the development of novel therapeutic agents. .

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can be harmful if swallowed. Precautionary measures include avoiding dust formation, avoiding breathing mist, gas or vapors, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition.

Future Directions

Chloro-fluorobenzonitriles, such as “4-Amino-2-chloro-3-fluorobenzonitrile”, are often used as key intermediates in the synthesis of other fluorobenzonitriles. This suggests that they may continue to play a crucial role in the development of new chemical compounds in the future.

Synthesis routes and methods I

Procedure details

To a solution of hydroxylamine hydrochloride (336 mg, 4.84 mmol) in water (1.2 mL) was added 4-amino-2-chloro-3-fluorobenzaldehyde (73A) (0.800 g, 4.61 mmol) and pyridine (2.5 mL). After stirring at rt for 1 h, copper (II) sulfate pentahydrate (230 mg, 0.922 mmol) was added followed by a solution of triethylamine (1.40 mL, 9.68 mmol) in CH2Cl2 (2.5 mL). To the resulting dark green reaction mixture was then added a solution of DCC (1.14 g, 5.53 mmol) in CH2Cl2 (10 mL) and the reaction was stirred for 2 h. Formic acid (1 mL) was added and the reaction was stirred for 20 min, filtered through celite, and concentrated. The resulting residue was purified via silica gel chromatography eluting with 20-30% EtOAc/hexane to provide the title compound (0.780 g) as a light brown solid.

Synthesis routes and methods II

Procedure details

A mixture of N-(4-bromo-3-chloro-2-fluorophenyl)acetamide (17.0 g) and copper(I) cyanide (5.88 g) in N,N-dimethylformamide was stirred at 150° C. overnight. After warming to room temperature, water was added, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over magnesium sulfate, and the solvent was evaporated under reduced pressure to give N-(3-chloro-4-cyano-2-fluorophenyl)acetamide. Ethanol (250 ml)-concentrated hydrogen chloride (26.6 mL) was added to N-(3-chloro-4-cyano-2-fluorophenyl)acetamide, and the mixture was refluxed overnight. The mixture was ice-cooled, and neutralized with saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over magnesium sulfate, and the solvent was evaporated under reduced pressure. The obtained residue was purified by column, and the obtained solid was washed with hexane to give the title compound as a pale-yellow solid (yield: 7.0 g, 64%).